Cas no 1384426-12-3 ((E)-3-(3-Bromo-4,5-dihydroxyphenyl)-N-(3,4,5-trihydroxybenzyl)prop-2-enethioamide)

• Product Name: (E)-3-(3-Bromo-4,5-dihydroxyphenyl)-N-(3,4,5-trihydroxybenzyl)prop-2-enethioamide
• CAS No: 1384426-12-3
• MF: C₁₆H₁₄BrNO₅S
• MW: 412.2551
• MDL: MFCD28127272
• CID: 2189848
• PubChem ID: 135398520
• Update Time: 2025-10-30

(E)-3-(3-Bromo-4,5-dihydroxyphenyl)-N-(3,4,5-trihydroxybenzyl)prop-2-enethioamide Chemical and Physical Properties

Names and Identifiers

• NT 157
• NT-157
• Tyrphostin NT157
• NT157
• (E)-3-(3-Bromo-4,5-dihydroxyphenyl)-N-(3,4,5-trihydroxybenzyl)prop-2-enethioamide
• (2E)-3-(3-Bromo-4,5-dihydroxyphenyl)-N-[(3,4,5-trihydroxyphenyl)methyl]-2-propenethioamide
• s8228
• J3.512.225G
• 2-Propenethioamide, 3-(3-bromo-4,5-dihydroxyphenyl)-N-[(3,4,5-trihydroxyphenyl)methyl]-, (2E)-
• SCHEMBL10018809
• 1384426-12-3
• HY-100037
• EX-A2363
• C16H14BrNO5S
• AKOS025404921
• DA-66257
• (E)-3-(3-bromo-4,5-dihydroxyphenyl)-N-[(3,4,5-trihydroxyphenyl)methyl]prop-2-enethioamide
• CS-5531
• TS-09032
• AC-32998
• CHEMBL4303361
• BRD-K54098378-001-01-6
• NT 157?
• CCG-268789
• NCGC00386728-01

• MDL： MFCD28127272
• Inchi： 1S/C16H14BrNO5S/c17-10-3-8(4-11(19)15(10)22)1-2-14(24)18-7-9-5-12(20)16(23)13(21)6-9/h1-6,19-23H,7H2,(H,18,24)/b2-1+
• InChI Key： NIPUPOUEGOSAAO-OWOJBTEDSA-N
• SMILES： BrC1C(=C(C([H])=C(C=1[H])/C(/[H])=C(\[H])/C(N([H])C([H])([H])C1C([H])=C(C(=C(C=1[H])O[H])O[H])O[H])=S)O[H])O[H]

Computed Properties

• Exact Mass: 410.97761g/mol
• Monoisotopic Mass: 410.97761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 145
• Molecular Weight: 412.3g/mol

Experimental Properties

• Density: 1.794±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.41 g/l) (25 º C),

(E)-3-(3-Bromo-4,5-dihydroxyphenyl)-N-(3,4,5-trihydroxybenzyl)prop-2-enethioamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on (E)-3-(3-Bromo-4,5-dihydroxyphenyl)-N-(3,4,5-trihydroxybenzyl)prop-2-enethioamide

(E)-3-(3-Bromo-4,5-dihydroxyphenyl)-N-(3,4,5-trihydroxybenzyl)prop-2-enethioamide (CAS No. 1384426-12-3): A Comprehensive Overview of Its Chemical Profile and Emerging Applications

The compound (E)-3-(3-Bromo-4,5-dihydroxyphenyl)-N-(3,4,5-trihydroxybenzyl)prop-2-enethioamide, identified by its CAS number 1384426-12-3, represents a structurally complex molecule with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. Its molecular framework incorporates multiple functional groups, including bromine substituents and hydroxyl moieties, which contribute to its unique reactivity and biological properties. This introduction provides a detailed exploration of the compound's chemical characteristics, synthetic pathways, and its relevance to contemporary research advancements.

The structural motif of (E)-3-(3-Bromo-4,5-dihydroxyphenyl)-N-(3,4,5-trihydroxybenzyl)prop-2-enethioamide is characterized by an α,β-unsaturated thioamide core, flanked by two distinct aromatic rings. The presence of a bromo substituent on the 3-position of the first aromatic ring enhances its electrophilicity, making it a versatile intermediate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive molecules. The second aromatic ring is decorated with two hydroxyl groups at the 4 and 5 positions, conferring both solubility advantages and potential hydrogen bonding interactions with biological targets.

The thioamide moiety at the C2 position introduces both sulfur and nitrogen atoms into the molecular scaffold. This dual functionality not only participates in hydrogen bonding but also serves as a nucleophilic site for further derivatization. Thioamides are well-documented in medicinal chemistry due to their role as pharmacophores in protease inhibitors and kinase inhibitors. The prop-2-enyl group (allyl side chain) further extends the compound's structural diversity, enabling diverse synthetic manipulations such as ring-closing metathesis or diene additions.

In terms of synthetic accessibility, (E)-3-(3-Bromo-4,5-dihydroxyphenyl)-N-(3,4,5-trihydroxybenzyl)prop-2-enethioamide can be synthesized through multi-step sequences involving bromination of hydroxystyrenes followed by thioamidation reactions. Alternatively, palladium-catalyzed cross-coupling strategies can be employed to construct the biaryl core from aryl halides or boronic acids. Recent advances in transition-metal catalysis have significantly improved the efficiency of these transformations, allowing for scalable production under mild conditions.

The biological relevance of this compound has garnered attention in recent years due to its structural similarity to natural products with known bioactivities. For instance, the combination of hydroxyl and bromine substituents is reminiscent of flavonoid derivatives, which exhibit a wide spectrum of pharmacological effects ranging from antioxidant to anticancer properties. Computational modeling studies have suggested that the compound may interact with proteins through hydrophobic interactions mediated by its aromatic rings and hydrogen bonds facilitated by its hydroxyl groups.

Emerging research has explored the potential applications of (E)-3-(3-Bromo-4,5-dihydroxyphenyl)-N-(3,4,5-trihydroxybenzyl)prop-2-enethioamide in drug discovery pipelines. Its ability to serve as a scaffold for structure-based drug design has been investigated using virtual screening techniques. By leveraging high-throughput virtual screening against large databases of protein targets, researchers have identified potential binding pockets where this compound could modulate enzyme activity or receptor function. Notably, preliminary experiments have hinted at inhibitory activity against certain kinases and proteases associated with inflammatory pathways.

The role of functional groups such as hydroxyls and bromine atoms in modulating biological activity has been further scrutinized through structure-activity relationship (SAR) studies. By systematically varying these substituents while maintaining the core thioamide structure, researchers aim to optimize potency and selectivity for therapeutic applications. For example, replacing one hydroxyl group with a methyl ether may alter solubility while preserving key interactions with biological targets.

The synthesis of derivatives remains an active area of investigation due to the compound's modular architecture. Researchers are exploring novel methodologies to introduce additional functionalities while preserving or enhancing bioactivity. For instance, appending alkynes or azides allows for subsequent click chemistry reactions with biologically relevant moieties such as sugars or amino acids. These modifications can lead to prodrugs or conjugates designed for targeted delivery systems.

From an industrial perspective,(E)-3-(3-Bromo-4,5-dihydroxyphenyl)-N-(3,4,5-trihydroxybenzyl)prop-2-enethioamide exemplifies how sophisticated molecular design can yield compounds with multiple desirable attributes: structural complexity supports diverse biological interactions; synthetic accessibility enables rapid exploration; functional groups provide handles for further derivatization—all critical factors in modern drug development programs.

Future directions may include exploring this compound's role in materials science applications beyond pharmaceuticals. Its ability to form hydrogen bonds could make it useful in designing polymers with specific thermal or mechanical properties; conversely,thioamides are known precursors to conductive polymers via oxidative polymerization—a pathway worth investigating given its electron-rich aromatic system.